![molecular formula C18H21NO3 B5204159 2-[(1-adamantylcarbonyl)amino]benzoic acid CAS No. 32639-99-9](/img/structure/B5204159.png)
2-[(1-adamantylcarbonyl)amino]benzoic acid
Overview
Description
2-[(1-adamantylcarbonyl)amino]benzoic acid, also known as ABA, is a synthetic compound that has been widely used in scientific research. This compound is a derivative of benzoic acid and is commonly used as a tool compound to study the biological processes that are involved in various diseases. ABA has been shown to have potential therapeutic applications in a range of diseases, including cancer, inflammation, and neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 2-[(1-adamantylcarbonyl)amino]benzoic acid is not fully understood. This compound has been shown to inhibit the activity of several enzymes involved in the biosynthesis of important signaling molecules, such as prostaglandins and leukotrienes. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. This compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases. This compound has also been shown to have antioxidant effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
2-[(1-adamantylcarbonyl)amino]benzoic acid has several advantages for lab experiments. This compound is a synthetic compound that can be easily synthesized and purified. This compound is also a stable compound that can be stored for long periods of time. This compound has been extensively studied and its biological effects are well-characterized. However, there are also limitations to using this compound in lab experiments. This compound is a synthetic compound that may not accurately reflect the biological processes that occur in vivo. This compound may also have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are several future directions for 2-[(1-adamantylcarbonyl)amino]benzoic acid research. One area of research could focus on developing more potent and selective this compound analogs. Another area of research could focus on studying the pharmacokinetics and pharmacodynamics of this compound in vivo. This compound could also be studied in combination with other drugs to determine if it has synergistic effects. Finally, this compound could be studied in clinical trials to determine its potential therapeutic applications in humans.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively used in scientific research to study the biological processes involved in various diseases. This compound has been shown to have potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. This compound has several advantages for lab experiments, but also has limitations. There are several future directions for this compound research, including developing more potent and selective this compound analogs, studying the pharmacokinetics and pharmacodynamics of this compound in vivo, and studying this compound in clinical trials.
Synthesis Methods
2-[(1-adamantylcarbonyl)amino]benzoic acid can be synthesized using a variety of methods. One common method involves the reaction of 2-aminobenzoic acid with 1-adamantyl isocyanate in the presence of a base. The resulting compound is then purified using column chromatography. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
2-[(1-adamantylcarbonyl)amino]benzoic acid has been extensively used in scientific research to study the biological processes involved in various diseases. This compound has been shown to have potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. This compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
properties
IUPAC Name |
2-(adamantane-1-carbonylamino)benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c20-16(21)14-3-1-2-4-15(14)19-17(22)18-8-11-5-12(9-18)7-13(6-11)10-18/h1-4,11-13H,5-10H2,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKZLSYWCDJZTMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=CC=C4C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90186322 | |
Record name | Anthranilic acid, N-(1-adamantanoyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90186322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32639-99-9 | |
Record name | Anthranilic acid, N-(1-adamantanoyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032639999 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Anthranilic acid, N-(1-adamantanoyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90186322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.